Cas no 894951-66-7 (2-{4-amino-5-(3,4-dimethylbenzenesulfonyl)pyrimidin-2-ylsulfanyl}-N-(3,5-dimethylphenyl)acetamide)

• Product Name: 2-{4-amino-5-(3,4-dimethylbenzenesulfonyl)pyrimidin-2-ylsulfanyl}-N-(3,5-dimethylphenyl)acetamide
• CAS No: 894951-66-7
• MF: C₂₂H₂₄N₄O₃S₂
• MW: 456.580962181091
• CID: 6368241
• PubChem ID: 16832943
• Update Time: 2025-10-30

2-{4-amino-5-(3,4-dimethylbenzenesulfonyl)pyrimidin-2-ylsulfanyl}-N-(3,5-dimethylphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-{4-amino-5-(3,4-dimethylbenzenesulfonyl)pyrimidin-2-ylsulfanyl}-N-(3,5-dimethylphenyl)acetamide
• Acetamide, 2-[[4-amino-5-[(3,4-dimethylphenyl)sulfonyl]-2-pyrimidinyl]thio]-N-(3,5-dimethylphenyl)-
• AKOS001909613
• 2-((4-amino-5-((3,4-dimethylphenyl)sulfonyl)pyrimidin-2-yl)thio)-N-(3,5-dimethylphenyl)acetamide
• CCG-336800
• F1609-1079
• 894951-66-7
• 2-{[4-AMINO-5-(3,4-DIMETHYLBENZENESULFONYL)PYRIMIDIN-2-YL]SULFANYL}-N-(3,5-DIMETHYLPHENYL)ACETAMIDE
• 2-[4-amino-5-(3,4-dimethylphenyl)sulfonylpyrimidin-2-yl]sulfanyl-N-(3,5-dimethylphenyl)acetamide

• Inchi： 1S/C22H24N4O3S2/c1-13-7-14(2)9-17(8-13)25-20(27)12-30-22-24-11-19(21(23)26-22)31(28,29)18-6-5-15(3)16(4)10-18/h5-11H,12H2,1-4H3,(H,25,27)(H2,23,24,26)
• InChI Key： VCXZSGKMQXHSJL-UHFFFAOYSA-N
• SMILES： C(NC1=CC(C)=CC(C)=C1)(=O)CSC1=NC=C(S(C2=CC=C(C)C(C)=C2)(=O)=O)C(N)=N1

Computed Properties

• Exact Mass: 456.12898299g/mol
• Monoisotopic Mass: 456.12898299g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 31
• Rotatable Bond Count: 6
• Complexity: 704
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 149Ų

Experimental Properties

• Density: 1.37±0.1 g/cm3(Predicted)
• Boiling Point: 723.8±60.0 °C(Predicted)
• pka: 12.77±0.70(Predicted)

Additional information on 2-{4-amino-5-(3,4-dimethylbenzenesulfonyl)pyrimidin-2-ylsulfanyl}-N-(3,5-dimethylphenyl)acetamide

Professional Introduction to Compound with CAS No. 894951-66-7 and Product Name: 2-{4-amino-5-(3,4-dimethylbenzenesulfonyl)pyrimidin-2-ylsulfanyl}-N-(3,5-dimethylphenyl)acetamide

The compound with the CAS number 894951-66-7 and the product name 2-{4-amino-5-(3,4-dimethylbenzenesulfonyl)pyrimidin-2-ylsulfanyl}-N-(3,5-dimethylphenyl)acetamide represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its intricate structure, has garnered attention due to its potential applications in medicinal chemistry and drug development. The compound's unique structural features, including the presence of a pyrimidine core and sulfonamide functional groups, make it a promising candidate for further investigation.

In recent years, there has been a growing interest in the development of novel heterocyclic compounds that exhibit bioactivity. The pyrimidine scaffold, in particular, is well-known for its role in the synthesis of various bioactive molecules, including antiviral, anticancer, and antimicrobial agents. The specific substitution pattern in 2-{4-amino-5-(3,4-dimethylbenzenesulfonyl)pyrimidin-2-ylsulfanyl}-N-(3,5-dimethylphenyl)acetamide contributes to its unique chemical properties and potential biological activity.

The 3,4-dimethylbenzenesulfonyl group attached to the pyrimidine ring introduces a sulfonamide moiety, which is known to enhance the solubility and bioavailability of pharmaceutical compounds. This feature is particularly important in drug design, as it can improve the compound's ability to cross biological membranes. Additionally, the N-(3,5-dimethylphenyl)acetamide moiety further modulates the electronic properties of the molecule, potentially influencing its interactions with biological targets.

Recent studies have highlighted the importance of sulfonamide derivatives in medicinal chemistry. Sulfonamides are widely recognized for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticonvulsant properties. The presence of multiple sulfonamide groups in 2-{4-amino-5-(3,4-dimethylbenzenesulfonyl)pyrimidin-2-ylsulfanyl}-N-(3,5-dimethylphenyl)acetamide suggests that this compound may exhibit enhanced bioactivity compared to simpler sulfonamide derivatives.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. The use of advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and nucleophilic substitution reactions, allows for the precise construction of the molecular framework. These synthetic strategies are crucial for achieving the desired structural complexity and ensuring that the final product meets pharmaceutical standards.

One of the key challenges in pharmaceutical development is identifying compounds that exhibit high selectivity for specific biological targets while minimizing side effects. The structural features of 2-{4-amino-5-(3,4-dimethylbenzenesulfonyl)pyrimidin-2-ylsulfanyl}-N-(3,5-dimethylphenyl)acetamide make it a promising candidate for further exploration in this regard. The presence of multiple functional groups provides opportunities for fine-tuning the compound's interactions with biological receptors.

In vitro studies have begun to reveal the potential bioactivity of this compound. Initial experiments suggest that it may exhibit inhibitory effects on certain enzymes and receptors relevant to various diseases. These findings are encouraging and warrant further investigation into its pharmacological properties. Additionally, computational studies using molecular modeling techniques can help predict how the compound interacts with biological targets at the molecular level.

The development of new drugs is a complex process that involves multiple stages, from initial discovery to clinical trials. 2-{4-amino-5-(3,4-dimethylbenzenesulfonyl)pyrimidin-2-ylsulfanyl}-N-(3,5-dimethylphenyl)acetamide represents an early stage in this process but holds significant promise for future therapeutic applications. As research continues to uncover new biological targets and mechanisms of action, compounds like this one may play a crucial role in addressing unmet medical needs.

The chemical community continues to advance methodologies for synthesizing complex molecules with tailored properties. The synthesis of 2-{4-amino-5-(3,4-dimethylbenzenesulfonyl)pyrimidin-2-ylsulfanyl}-N-(3,5-dimethylphenyl)acetamide exemplifies these advancements by demonstrating how intricate structures can be constructed efficiently and reliably. Such progress is essential for enabling the discovery and development of novel pharmaceuticals that can improve human health.

As our understanding of biological systems grows more sophisticated, so too does our ability to design molecules that interact with them in specific ways. The structural complexity of 2-{4-amino-5-(3,4-dimethylbenzenesulfonyl)pyrimidin-2-ylsulfanyl}-N-(3,5-dimethylphenyl)acetamide makes it a valuable tool for exploring new therapeutic strategies. By leveraging cutting-edge synthetic methods and computational tools， researchers can accelerate the discovery process and bring new treatments to patients more quickly than ever before.